Methyl 2-(4-methylpiperazin-1-YL)propanoate

• IUPAC Name: methyl 2-(4-methylpiperazin-1-yl)propanoate
• InChI: InChI=1S/C9H18N2O2/c1-8(9(12)13-3)11-6-4-10(2)5-7-11/h8H,4-7H2,1-3H3
• InChI Key: WREPJBHFBCABIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)OC)N1CCN(CC1)C
• Molecular Formula: C9H18N2O2
• DSSTOX Substance ID: DTXSID80569403
• Molecular Weight: 186.25 g/mol
• CAS RN: 132917-41-0

Description

Methyl 2-(4-methylpiperazin-1-YL)propanoate is a chemical compound that has been widely used in scientific research. This compound belongs to the class of piperazine derivatives and has been used in various applications such as drug development, medicinal chemistry, and biological research.

Mechanism of Action

The mechanism of action of Methyl 2-(4-methylpiperazin-1-YL)propanoate is not well understood. However, it is believed to act as a modulator of various biological targets such as enzymes, receptors, and ion channels. It has been shown to have activity against various diseases such as cancer, inflammation, and neurodegenerative disorders.
Biochemical and Physiological Effects:
Methyl 2-(4-methylpiperazin-1-YL)propanoate has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antitumor effects. It has also been shown to have neuroprotective effects and has potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl 2-(4-methylpiperazin-1-YL)propanoate in lab experiments are its high potency, selectivity, and low toxicity. However, its limitations include its high cost, limited availability, and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the research on Methyl 2-(4-methylpiperazin-1-YL)propanoate. These include the development of new synthetic methods for its preparation, the design and synthesis of new piperazine derivatives with improved biological activity, and the investigation of its potential applications in the treatment of various diseases. Additionally, the investigation of its mechanism of action and its interaction with biological targets will provide valuable insights into its therapeutic potential.

Synthesis Methods

The synthesis of Methyl 2-(4-methylpiperazin-1-YL)propanoate involves the reaction of 4-methylpiperazine with 2-bromo-2-methylpropanoic acid in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

Methyl 2-(4-methylpiperazin-1-YL)propanoate has been used in various scientific research applications such as drug development, medicinal chemistry, and biological research. It has been used as a starting material for the synthesis of various piperazine derivatives that have potential therapeutic applications. It has also been used as a ligand in the design and synthesis of new drugs targeting various biological targets such as enzymes, receptors, and ion channels.